Cas no 22245-55-2 (4-Pyreneacetic acid)

• Product Name: 4-Pyreneacetic acid
• CAS No: 22245-55-2
• MF: C₁₈H₁₂O₂
• MW: 260.286684989929
• CID: 275162
• Update Time: 2025-10-30

4-Pyreneacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyreneacetic acid
• 2-pyren-4-ylacetic acid

• Inchi： 1S/C18H12O2/c19-16(20)10-14-9-13-5-1-3-11-7-8-12-4-2-6-15(14)18(12)17(11)13/h1-9H,10H2,(H,19,20)
• InChI Key： GJLRAJOEGIZXAU-UHFFFAOYSA-N
• SMILES： OC(CC1C=C2C=CC=C3C=CC4=CC=CC=1C4=C23)=O

Computed Properties

• Exact Mass: 260.08376
• Monoisotopic Mass: 260.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 1.374
• Boiling Point: 500.2°Cat760mmHg
• Flash Point: 396.7°C
• Refractive Index: 1.835
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 4-Pyreneacetic acid

4-Pyreneacetic Acid: A Comprehensive Overview

4-Pyreneacetic Acid (CAS No: 22245-55-2) is a fascinating compound that has garnered significant attention in the scientific community due to its unique properties and diverse applications. This organic compound, also referred to as pyrene-4-carboxylic acid, belongs to the family of polycyclic aromatic hydrocarbons (PAHs) derivatives. Its structure consists of a pyrene ring system with a carboxylic acid group attached at the 4-position, making it a derivative of pyrene, one of the most stable PAHs.

The chemical formula of 4-Pyreneacetic Acid is C₁₅H₁₀COOH, and its molecular weight is approximately 218.23 g/mol. The compound exists as a solid at room temperature and is sparingly soluble in water but exhibits better solubility in organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the range of 250-300 nm, which is characteristic of PAHs due to their conjugated π-systems.

One of the most notable aspects of 4-Pyreneacetic Acid is its role in various chemical reactions and its applications in material science. Recent studies have highlighted its potential as a building block for constructing advanced materials, such as graphene oxide composites and fluorescent sensors. For instance, researchers have utilized the compound's ability to form self-assembled monolayers on gold surfaces, which can be employed in the development of highly sensitive biosensors for detecting heavy metal ions like mercury and lead.

In the field of drug discovery, 4-Pyreneacetic Acid has been explored for its pharmacological properties. A study published in 2023 demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant activities, making them promising candidates for developing novel therapeutic agents. Furthermore, its ability to interact with DNA has been investigated, suggesting potential applications in gene therapy and targeted drug delivery systems.

The environmental impact of 4-Pyreneacetic Acid has also been a topic of interest. While it is not classified as a hazardous chemical under current regulations, its persistence in the environment and potential bioaccumulation have raised concerns among ecotoxicologists. Recent research has focused on developing biodegradation strategies using microbial consortia to mitigate the environmental footprint of this compound.

From a synthetic perspective, 4-Pyreneacetic Acid can be synthesized via several routes, including Friedel-Crafts acylation and oxidative coupling reactions. The choice of synthesis method depends on the desired purity and scale of production. Recent advancements in catalytic methods have enabled more efficient and eco-friendly syntheses, reducing the overall cost and environmental impact.

In conclusion, 4-Pyreneacetic Acid (CAS No: 22245-55-2) is a versatile compound with applications spanning materials science, pharmacology, and environmental chemistry. Its unique properties continue to drive innovative research across multiple disciplines, underscoring its importance as a valuable tool in modern chemistry.